N,N,N'-triethyl-N'-(3-fluorobenzyl)-1,2-ethanediamine
Overview
Description
N,N,N'-triethyl-N'-(3-fluorobenzyl)-1,2-ethanediamine, also known as FE-β-CIT, is a chemical compound that has been widely used in scientific research for its potential as a radioligand in imaging studies. This compound is a derivative of the well-known cocaine analogue, β-CIT, and has been found to bind selectively to dopamine transporters in the brain. In
Mechanism of Action
N,N,N'-triethyl-N'-(3-fluorobenzyl)-1,2-ethanediamine binds selectively to dopamine transporters in the brain, inhibiting the reuptake of dopamine and increasing its concentration in the synaptic cleft. This leads to increased dopamine signaling and activation of downstream signaling pathways, which can have various effects on behavior and cognition.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on the specific research question being addressed. However, some general effects include increased dopamine signaling, altered behavior and cognition, and potential therapeutic effects in dopamine-related disorders such as Parkinson's disease and depression.
Advantages and Limitations for Lab Experiments
One advantage of using N,N,N'-triethyl-N'-(3-fluorobenzyl)-1,2-ethanediamine in lab experiments is its selectivity for dopamine transporters, which allows for specific targeting of dopamine-related pathways. However, one limitation is its potential toxicity and side effects, which can affect the interpretation of experimental results.
Future Directions
There are several future directions for research involving N,N,N'-triethyl-N'-(3-fluorobenzyl)-1,2-ethanediamine. One direction is the development of new radioligands with improved selectivity and sensitivity for dopamine transporters. Another direction is the use of this compound in combination with other imaging techniques such as fMRI to better understand the neural mechanisms underlying dopamine-related disorders. Additionally, the potential therapeutic effects of this compound in dopamine-related disorders should be further explored.
Scientific Research Applications
N,N,N'-triethyl-N'-(3-fluorobenzyl)-1,2-ethanediamine has been widely used in scientific research as a radioligand in imaging studies of the dopamine transporter. This compound has been found to bind selectively to dopamine transporters in the brain, making it a useful tool for studying dopamine-related disorders such as Parkinson's disease, depression, and addiction.
properties
IUPAC Name |
N,N,N'-triethyl-N'-[(3-fluorophenyl)methyl]ethane-1,2-diamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25FN2/c1-4-17(5-2)10-11-18(6-3)13-14-8-7-9-15(16)12-14/h7-9,12H,4-6,10-11,13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHCDOLOZNHKASE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(CC)CC1=CC(=CC=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.